Methanesulfonic acid--2-[2-(2-methoxyethoxy)ethoxy]ethan-1-ol (1/1)

• IUPAC Name: methanesulfonic acid;2-[2-(2-methoxyethoxy)ethoxy]ethanol
• InChI: InChI=1S/C7H16O4.CH4O3S/c1-9-4-5-11-7-6-10-3-2-8;1-5(2,3)4/h8H,2-7H2,1H3;1H3,(H,2,3,4)
• InChI Key: LFKPLDJFEAHGJX-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCO.CS(=O)(=O)O
• Molecular Formula: C8H20O7S
• DSSTOX Substance ID: DTXSID50824814
• Molecular Weight: 260.31 g/mol
• CAS No.: 74654-05-0

Description

Methanesulfonic acid--2-[2-(2-methoxyethoxy)ethoxy]ethan-1-ol (1/1) is a useful research compound. Its molecular formula is C8H20O7S and its molecular weight is 260.31 g/mol. The purity is usually 95%.
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Biological Activity

Methanesulfonic acid--2-[2-(2-methoxyethoxy)ethoxy]ethan-1-ol, commonly referred to as TGME (2-[2-(2-methoxyethoxy)ethoxy]ethyl methanesulfonate), is a compound that has garnered attention for its potential biological activities and applications in various fields. This article explores the biological activity of TGME, focusing on its toxicity, pharmacological effects, and environmental impact based on diverse research findings.

TGME is characterized by its unique molecular structure, which includes a methanesulfonic acid moiety and a polyether chain. The chemical formula is C₁₁H₂₄O₆S, and its molecular weight is approximately 292.37 g/mol. It is soluble in water and exhibits properties that make it suitable for various applications in pharmaceuticals and chemical synthesis.

Toxicological Profile

The toxicological assessment of TGME reveals several important findings:

• Acute Toxicity : TGME exhibits low acute toxicity when administered via oral, dermal, or inhalation routes. The oral LD50 in rats is reported to be 11,800 mg/kg, while the dermal LD50 in rabbits is 7,400 mg/kg . An 8-hour exposure to concentrated vapor did not result in mortality among test subjects.
• Repeated Dose Toxicity : In a 91-day study on rats, a NOAEL (No Observed Adverse Effect Level) of 400 mg/kg/day was established. At higher doses (1,200 mg/kg/day), slight hepatocellular hypertrophy and increased liver weight were observed .
• Reproductive and Developmental Toxicity : Studies indicate that TGME may affect male reproductive health at doses above 400 mg/kg/day. Developmental effects were noted at doses exceeding 1,000 mg/kg/day during gestation .
• Genotoxicity : In vitro and in vivo studies have shown that TGME does not exhibit genotoxic effects at concentrations up to 5,000 µg/plate or 5,000 mg/kg .

Pharmacological Effects

Research into the pharmacological effects of TGME has highlighted its potential utility in various therapeutic areas:

• Anti-inflammatory Activity : Preliminary studies suggest that TGME may possess anti-inflammatory properties, although detailed mechanisms remain to be elucidated.
• Solvent Properties : Given its chemical structure, TGME is often utilized as a solvent in pharmaceutical formulations due to its ability to dissolve various active pharmaceutical ingredients.

Environmental Impact

The environmental implications of TGME have also been studied:

• Persistence and Bioaccumulation : TGME's solubility in water raises concerns regarding its persistence in aquatic environments. Studies are needed to assess its bioaccumulation potential and long-term ecological effects.
• Trace Organic Compounds (TOrCs) : The presence of trace organic compounds like TGME in water bodies poses risks to water quality. Monitoring programs are essential to evaluate the concentration levels and their impacts on aquatic life .

Case Studies

Several case studies have investigated the biological activity and safety profile of TGME:

• Long-term Toxicity Study : A study conducted over a period of 91 days on rats demonstrated minimal systemic effects at dosages up to 4,000 mg/kg/day. However, significant changes in liver morphology were noted at higher doses .
• Reproductive Study : In a reproductive toxicity study involving male rats, exposure to TGME resulted in testicular degeneration at doses above 400 mg/kg/day, highlighting the need for caution regarding reproductive health implications .
• Environmental Monitoring : Research on trace organic compounds has indicated that TGME can be detected in surface waters, necessitating further investigation into its environmental fate and effects on ecosystems .